Cas no 2624136-32-7 (8-cyclopropyl-6-fluoro-2-{[5-(piperazin-1-yl)pyridin-2-yl]amino}-7H,8H-pyrido[2,3-d]pyrimidin-7-one)

• Product Name: 8-cyclopropyl-6-fluoro-2-{[5-(piperazin-1-yl)pyridin-2-yl]amino}-7H,8H-pyrido[2,3-d]pyrimidin-7-one
• CAS No: 2624136-32-7
• MF: C₁₉H₂₀FN₇O
• MW: 381.406805992126
• CID: 5671349
• PubChem ID: 165905566
• Update Time: 2025-11-01

8-cyclopropyl-6-fluoro-2-{[5-(piperazin-1-yl)pyridin-2-yl]amino}-7H,8H-pyrido[2,3-d]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• EN300-27122415
• 8-cyclopropyl-6-fluoro-2-{[5-(piperazin-1-yl)pyridin-2-yl]amino}-7H,8H-pyrido[2,3-d]pyrimidin-7-one
• 2624136-32-7

• Inchi： 1S/C19H20FN7O/c20-15-9-12-10-23-19(25-17(12)27(18(15)28)13-1-2-13)24-16-4-3-14(11-22-16)26-7-5-21-6-8-26/h3-4,9-11,13,21H,1-2,5-8H2,(H,22,23,24,25)
• InChI Key： GMHGTMCZROUBCV-UHFFFAOYSA-N
• SMILES： FC1=CC2=CN=C(NC3=CC=C(C=N3)N3CCNCC3)N=C2N(C1=O)C1CC1

Computed Properties

• Exact Mass: 381.17133645g/mol
• Monoisotopic Mass: 381.17133645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86.3Ų

Additional information on 8-cyclopropyl-6-fluoro-2-{[5-(piperazin-1-yl)pyridin-2-yl]amino}-7H,8H-pyrido[2,3-d]pyrimidin-7-one

Introduction to Compound with CAS No. 2624136-32-7 and Its Applications in Modern Medicinal Chemistry

The compound with the CAS number 2624136-32-7 is a highly intriguing molecule that has garnered significant attention in the field of medicinal chemistry. Its systematic name, 8-cyclopropyl-6-fluoro-2-{[5-(piperazin-1-yl)pyridin-2-yl]amino}-7H,8H-pyrido[2,3-d]pyrimidin-7-one, provides a detailed insight into its structural features and potential biological activities. This introduction aims to explore the compound's chemical properties, its significance in pharmaceutical research, and its potential applications in the treatment of various diseases.

The molecular structure of this compound is characterized by a pyrido[2,3-d]pyrimidinone core, which is a well-known scaffold in medicinal chemistry due to its ability to interact with numerous biological targets. The presence of a cyclopropyl group at the 8-position and a fluoro substituent at the 6-position enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further development. Additionally, the amine group linked to a piperazine moiety at the 2-position suggests potential activity against enzymes and receptors that are sensitive to amine-based inhibitors.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic properties of this compound with remarkable accuracy. Studies using molecular docking simulations have shown that it can effectively interact with several key targets involved in cancer progression, inflammation, and neurological disorders. The fluoro substituent, in particular, has been identified as a crucial element for enhancing binding affinity due to its ability to form strong hydrogen bonds and improve receptor recognition.

In the realm of oncology, this compound has shown promising results in preclinical studies. Its ability to inhibit specific kinases that are overexpressed in tumor cells has led to its investigation as a potential therapeutic agent for various types of cancer. The cyclopropyl group has been found to enhance the compound's selectivity by reducing off-target effects, thereby minimizing side reactions. Furthermore, the piperazine moiety contributes to its solubility and bioavailability, which are critical factors for drug development.

The role of fluorine atoms in medicinal chemistry cannot be overstated. They have been extensively used to modulate drug properties such as metabolic stability, binding affinity, and cell membrane permeability. In the case of this compound, the fluoro substituent at the 6-position plays a pivotal role in its pharmacological activity. It has been demonstrated that fluorinated pyrimidines exhibit enhanced bioavailability and prolonged half-life compared to their non-fluorinated counterparts. This makes them particularly valuable in the development of long-acting drugs that require fewer dosing regimens.

Another significant feature of this compound is its structural similarity to known bioactive molecules. By leveraging known pharmacophores and incorporating novel modifications, researchers can exploit structure-activity relationships (SAR) to optimize its biological profile. The presence of multiple functional groups allows for diverse chemical modifications, enabling the fine-tuning of its pharmacological properties. This flexibility is crucial for developing drugs that can effectively target complex diseases such as Alzheimer's and Parkinson's.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the pyrido[2,3-d]pyrimidinone core efficiently. The introduction of the cyclopropyl group has been achieved through ring-closing metathesis reactions, while the fluoro substituent was incorporated using fluorinating agents under mild conditions. These synthetic strategies highlight the importance of innovative methodologies in modern drug discovery.

Recent studies have also explored the potential applications of this compound in treating neurological disorders. Its ability to cross the blood-brain barrier has made it an attractive candidate for developing treatments for conditions such as epilepsy and multiple sclerosis. The amine group linked to piperazine has been shown to interact with neurotransmitter receptors, suggesting its potential as an anticonvulsant or neuroprotective agent. Further research is needed to fully elucidate its mechanisms of action in these contexts.

The compound's pharmacokinetic profile is another area of interest for researchers. Studies using animal models have demonstrated that it exhibits good oral bioavailability and distributes widely throughout various tissues. This suggests that it may be effective when administered orally or via other non-invasive routes. Additionally, preliminary toxicology studies have shown that it is well-tolerated at therapeutic doses, indicating a favorable safety profile.

In conclusion, the compound with CAS number 2624136-32-7, named 8-cyclopropyl-6-fluoro-2-{[5-(piperazin-1-yl)pyridin-2-yl]amino}-7H,8H-pyrido[2,3-d]pyrimidin-7-one, represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable tool for further research in oncology, inflammation, and neurological disorders. As computational methods continue to improve and synthetic techniques become more refined, compounds like this one are poised to play a crucial role in the development of next-generation therapeutics.